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Compound of Interest

Compound Name: Curcumin glucuronide

Cat. No.: B601064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of curcumin glucuronide, the major

metabolite of curcumin. It covers its chemical structure, metabolic formation, pharmacokinetic

properties, and detailed experimental protocols for its synthesis and analysis.

Chemical Structure and Formation of Curcumin
Glucuronide
Curcumin glucuronide is a major phase II metabolite of curcumin, the principal curcuminoid

found in turmeric. Following oral administration, curcumin undergoes extensive metabolism in

the intestines and liver.[1][2] One of the primary metabolic pathways is glucuronidation, a

process where a glucuronic acid moiety is attached to curcumin.[3][4] This conjugation reaction

is catalyzed by UDP-glucuronosyltransferases (UGTs), with UGT1A1 in the liver and UGT1A8

and UGT1A10 in the intestines being the predominant isoforms involved.[3]

The addition of the highly polar glucuronic acid group significantly increases the water solubility

of curcumin, facilitating its excretion from the body.[5] This process, however, is also a major

contributor to the low systemic bioavailability of free curcumin.[4][6]

Chemical Identifiers:

Molecular Formula: C₂₇H₂₈O₁₂[7]
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Molecular Weight: 544.5 g/mol [7]

IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(1E,6E)-7-(4-hydroxy-3-

methoxyphenyl)-3,5-dioxohepta-1,6-dienyl]-2-methoxyphenoxy]oxane-2-carboxylic acid[7]

CAS Number: 227466-72-0[7][8]

The glucuronic acid can be attached to one of the phenolic hydroxyl groups of curcumin,

resulting in curcumin monoglucuronide.[9]

Metabolic Pathways of Curcumin
Curcumin is metabolized through two main pathways: reduction and conjugation.[2][10] The

reduction pathway involves the conversion of curcumin to dihydrocurcumin (DHC),

tetrahydrocurcumin (THC), hexahydrocurcumin (HHC), and octahydrocurcumin (OHC).[10][11]

These reduced metabolites can then undergo conjugation. The primary conjugation pathways

are glucuronidation and sulfation.[4][12] The resulting metabolites, such as curcumin
glucuronide, curcumin sulfate, and glucuronides of the reduced forms, are the predominant

forms found in plasma after curcumin administration.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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